Cas no 127266-00-6 (2-Naphthalenecarboxylic acid, 6-chloro-4-hydroxy-, methyl ester)

2-Naphthalenecarboxylic acid, 6-chloro-4-hydroxy-, methyl ester structure
127266-00-6 structure
Product Name:2-Naphthalenecarboxylic acid, 6-chloro-4-hydroxy-, methyl ester
CAS No:127266-00-6
MF:C12H9ClO3
MW:236.651062726974
CID:832415
PubChem ID:5745058
Update Time:2025-04-19

2-Naphthalenecarboxylic acid, 6-chloro-4-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarboxylic acid, 6-chloro-4-hydroxy-, methyl ester
    • METHYL 6-CHLORO-4-HYDROXY-2-NAPHTHOATE
    • methyl 6-chloro-4-hydroxynaphthalene-2-carboxylate
    • 3-Naphthalenecarboxylic acid, 7-chloro-1-hydroxy-, methyl ester
    • 7-Chloro-1-hydroxy-3-naphthalenecarboxylic acid methyl ester
    • Methyl-6-chlor-4-hydroxy-2-naphthoat
    • Inchi: 1S/C12H9ClO3/c1-16-12(15)8-4-7-2-3-9(13)6-10(7)11(14)5-8/h2-6,14H,1H3
    • InChI Key: WUHPQWSPWOMPKJ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=CC(C(=O)OC)=CC(=C2C=1)O

Computed Properties

  • Exact Mass: 236.02407
  • Monoisotopic Mass: 236.0240218g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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